Cas no 2964-07-0 (ATP-γ-32P)

• Product name: ATP-γ-32P
• CAS No: 2964-07-0
• MF: C₁₀H₁₆N₅O₁₃P₃
• MW: 507.18114
• CID: 267208
• PubChem ID: 644208

ATP-γ-32P Chemical and Physical Properties

Names and Identifiers

• Adenosine5'-(tetrahydrogen triphosphate-P''-32P)
• [[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] dihydroxyphosphoryl hydrogen phosphate
• [γ-32P]ATP
• ATP-γ-32P
• Adenosine triphosphate-γ-32P (6CI)
• Adenosine 5'-triphosphate-γ-32P (7CI)
• Adenosine 5'-(tetrahydrogen triphosphate-P''-32P)
• 2964-07-0
• Adenosine triphosphate-gamma-32P (6CI)
• Adenosine 5'-(tetrahydrogen triphosphate-P''-32P) (8CI,9CI)
• ATP-gamma-32P
• ZKHQWZAMYRWXGA-KNYAHOBESA-N
• DTXSID00349325
• gamma-[32P] ATP
• [gamma-32P] ATP
• [gamma-32P]-ATP
• Adenosine 5'-triphosphate-gamma-32P (7CI)
• ATP-γ-32P

• Inchi： InChI=1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(26-10)1-25-30(21,22)28-31(23,24)27-29(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H,23,24)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1/i29+1
• InChI Key： ZKHQWZAMYRWXGA-KNYAHOBESA-N
• SMILES： NC1=NC=NC2N([C@@H]3O[C@H](COP(OP(O[32P](=O)(O)O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=NC1=2

Computed Properties

• Exact Mass: 506.99588
• Monoisotopic Mass: 507.996
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 279Ų
• XLogP3: _5.7

Experimental Properties

• Density: 2.63
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.904
• PSA: 279.13
• LogP: -1.04780